Cas no 2034530-50-0 (1-(3-(Pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone)

• Product Name: 1-(3-(Pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone
• CAS No: 2034530-50-0
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 5336466
• Update Time: 2025-10-28

1-(3-(Pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone
• 2-(3-methylphenyl)-1-(3-pyrimidin-2-yloxypyrrolidin-1-yl)ethanone
• 1-(3-(Pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone

• Inchi： 1S/C17H19N3O2/c1-13-4-2-5-14(10-13)11-16(21)20-9-6-15(12-20)22-17-18-7-3-8-19-17/h2-5,7-8,10,15H,6,9,11-12H2,1H3
• InChI Key： SVDRXZAXRLFMQW-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1CN(C(CC2C=CC=C(C)C=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 2.2
• Topological Polar Surface Area: 55.3

Additional information on 1-(3-(Pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone

1-(3-(Pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone: A Comprehensive Overview

1-(3-(Pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone (CAS No. 2034530-50-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and recent research findings associated with this compound.

The chemical structure of 1-(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone is composed of a pyrimidine ring linked to a pyrrolidine moiety through an ether linkage, with an additional m-tolyl group attached to the ethanone moiety. This intricate arrangement confers the molecule with specific chemical and physical properties that are crucial for its biological activities. The pyrimidine ring is a common structural motif found in many biologically active compounds, including nucleic acids and various drugs, making it a valuable scaffold for drug design.

Recent studies have highlighted the pharmacological potential of 1-(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone. One notable area of research is its activity as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of certain kinases, particularly those involved in cancer cell proliferation and survival.

In addition to its kinase inhibitory properties, 1-(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone has shown promise as an antiproliferative agent. In vitro assays using various cancer cell lines have revealed that this compound effectively inhibits cell growth and induces apoptosis, suggesting its potential as a therapeutic candidate for cancer treatment. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The biological activity of 1-(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone extends beyond cancer research. Studies have also explored its effects on other disease models. For instance, a recent publication in the European Journal of Pharmacology reported that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone could be a valuable lead compound for developing new anti-inflammatory drugs.

The synthesis of 1-(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone has been optimized to improve yield and purity, making it more accessible for further research and development. Various synthetic routes have been reported, including those involving the coupling of pyrimidine derivatives with pyrrolidine moieties followed by functional group modifications. These methods have been refined to enhance efficiency and reduce side reactions, ensuring the production of high-quality material for biological testing.

In terms of pharmacokinetics, preliminary studies have indicated that 1-(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, and it shows good stability in plasma and tissues. These characteristics are essential for its potential use as an oral therapeutic agent.

The toxicity profile of 1-(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone has been evaluated in several preclinical studies. Results from these assessments indicate that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its safety profile before advancing to clinical trials.

In conclusion, 1-(3-(pyrimidin-2-yloxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone (CAS No. 2034530-50-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its full potential, this compound may pave the way for the discovery of new drugs targeting various diseases.